Cas no 735269-84-8 (cis-3-(2,5-Dimethylbenzoyl)cyclohexane-1-carboxylic acid)
735269-84-8 structure
Product Name:cis-3-(2,5-Dimethylbenzoyl)cyclohexane-1-carboxylic acid
CAS No:735269-84-8
MF:C16H20O3
MW:260.328205108643
CID:878583
PubChem ID:24722464
Update Time:2025-04-19
cis-3-(2,5-Dimethylbenzoyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- LogP
- cis-3-(2,5-Dimethylbenzoyl)cyclohexane-1-carboxylic acid
- MFCD01319756
- (1R,3S)-3-(2,5-dimethylbenzoyl)cyclohexane-1-carboxylic acid
- 735269-84-8
- CIS-3-(2,5-DIMETHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLICACID
- AKOS016017407
-
- MDL： MFCD01319756
- Inchi： 1S/C16H20O3/c1-10-6-7-11(2)14(8-10)15(17)12-4-3-5-13(9-12)16(18)19/h6-8,12-13H,3-5,9H2,1-2H3,(H,18,19)/t12-,13+/m0/s1
- InChI Key： ARONDEQJGSUZSU-QWHCGFSZSA-N
- SMILES： O=C(C1C=C(C)C=CC=1C)[C@H]1CCC[C@@H](C(=O)O)C1
Computed Properties
- Exact Mass: 260.14100
- Monoisotopic Mass: 260.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37000
- LogP: 3.37710
cis-3-(2,5-Dimethylbenzoyl)cyclohexane-1-carboxylic acid Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
cis-3-(2,5-Dimethylbenzoyl)cyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C087030-500mg |
cis-3-(2,5-Dimethylbenzoyl)cyclohexane-1-carboxylic acid |
735269-84-8 | 500mg |
$ 770.00 | 2022-06-06 | ||
| TRC | C087030-1000mg |
cis-3-(2,5-Dimethylbenzoyl)cyclohexane-1-carboxylic acid |
735269-84-8 | 1g |
$ 1275.00 | 2022-06-06 | ||
| TRC | C087030-2500mg |
cis-3-(2,5-Dimethylbenzoyl)cyclohexane-1-carboxylic acid |
735269-84-8 | 2500mg |
$ 2545.00 | 2022-06-06 | ||
| A2B Chem LLC | AC62932-1g |
cis-3-(2,5-Dimethylbenzoyl)cyclohexane-1-carboxylic acid |
735269-84-8 | >95% | 1g |
$707.00 | 2024-04-19 | |
| A2B Chem LLC | AC62932-5g |
cis-3-(2,5-Dimethylbenzoyl)cyclohexane-1-carboxylic acid |
735269-84-8 | >95% | 5g |
$2081.00 | 2024-04-19 | |
| A2B Chem LLC | AC62932-10g |
cis-3-(2,5-Dimethylbenzoyl)cyclohexane-1-carboxylic acid |
735269-84-8 | >95% | 10g |
$3607.00 | 2024-04-19 | |
| Crysdot LLC | CD12038319-1g |
cis-3-(2,5-Dimethylbenzoyl)cyclohexane-1-carboxylic acid |
735269-84-8 | 95+% | 1g |
$512 | 2024-07-24 | |
| Crysdot LLC | CD12038319-5g |
cis-3-(2,5-Dimethylbenzoyl)cyclohexane-1-carboxylic acid |
735269-84-8 | 95+% | 5g |
$1488 | 2024-07-24 | |
| Crysdot LLC | CD12038319-10g |
cis-3-(2,5-Dimethylbenzoyl)cyclohexane-1-carboxylic acid |
735269-84-8 | 95+% | 10g |
$2451 | 2024-07-24 |
cis-3-(2,5-Dimethylbenzoyl)cyclohexane-1-carboxylic acid Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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